Cas no 303188-73-0 (1H-Indazole, 1-[(4-nitrophenyl)methyl]-)

• Product Name: 1H-Indazole, 1-[(4-nitrophenyl)methyl]-
• CAS No: 303188-73-0
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1442369
• Update Time: 2024-08-15

1H-Indazole, 1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C14H11N3O2/c18-17(19)13-7-5-11(6-8-13)10-16-14-4-2-1-3-12(14)9-15-16/h1-9H,10H2
• InChI Key： TZQPPHWWTVIWGB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C([N+]([O-])=O)C=C2)C2=C(C=CC=C2)C=N1

Computed Properties

• Exact Mass: 253.08523

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 122 °C
• Boiling Point: 463.9±28.0 °C(Predicted)
• PSA: 60.96
• pka: 1.08±0.30(Predicted)